Cas no 2228508-63-0 (tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2228508-63-0
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6009767
• PubChem ID: 165622305
• Update Time: 2025-05-21

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate
• EN300-1877408
• 2228508-63-0
• tert-butyl N-[4-(2-fluoro-1-hydroxyethyl)phenyl]carbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(17)15-10-6-4-9(5-7-10)11(16)8-14/h4-7,11,16H,8H2,1-3H3,(H,15,17)
• InChI Key： BPAMMMVYDXEVQZ-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228508-63-0): An Overview of Its Structure, Synthesis, and Applications

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228508-63-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and chemical synthesis. In this article, we will delve into the structure, synthesis methods, and current research trends surrounding this compound.

Structure and Chemical Properties

The molecular formula of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate is C₁₃H₁₇FO₃N, with a molecular weight of approximately 254.28 g/mol. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of a fluorine atom and a hydroxyl group on the ethyl side chain imparts unique chemical properties to the molecule. These functional groups contribute to the compound's reactivity and stability, making it an interesting candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-(2-fluoro-1-hydroxyethyl)aniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative synthetic approach involves the use of protected amino acids as starting materials. For instance, the protected amino acid can be deprotected and then reacted with tert-butyl chloroformate to form the carbamate derivative. This method is particularly useful for large-scale synthesis due to its scalability and reproducibility.

Applications in Pharmaceutical Research

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate has shown promise in pharmaceutical research, particularly in the development of new drugs targeting specific biological pathways. Recent studies have explored its potential as a prodrug or intermediate in the synthesis of bioactive compounds. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake.

In addition, the fluorine atom in the structure can influence the pharmacokinetic properties of the compound, potentially leading to improved metabolic stability and reduced toxicity. These properties make tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate an attractive candidate for further investigation in drug discovery programs.

Current Research Trends

The latest research on tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate has focused on its potential applications in cancer therapy and neurodegenerative diseases. Studies have shown that this compound can modulate specific enzymes involved in cell signaling pathways, which are often dysregulated in these diseases. For example, it has been reported to inhibit certain kinases that play a crucial role in tumor growth and progression.

In another study, researchers have investigated the neuroprotective effects of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate. Preliminary results suggest that it can reduce oxidative stress and inflammation in neuronal cells, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Safety Considerations

Safety is a critical aspect when working with any chemical compound. While tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound to prevent skin contact or inhalation.

In conclusion, tert-butyl N-4-(2-fluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228508-63-0) is a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration in various scientific fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in modern chemistry.